Cas no 1804249-17-9 (2-Fluoro-3-(3-oxopropyl)mandelic acid)

• Product Name: 2-Fluoro-3-(3-oxopropyl)mandelic acid
• CAS No: 1804249-17-9
• MF: C₁₁H₁₁FO₄
• MW: 226.201047182083
• CID: 4940865
• Update Time: 2025-08-05

2-Fluoro-3-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(3-oxopropyl)mandelic acid

• Inchi： 1S/C11H11FO4/c12-9-7(4-2-6-13)3-1-5-8(9)10(14)11(15)16/h1,3,5-6,10,14H,2,4H2,(H,15,16)
• InChI Key： VUTJHYVOOZPWHL-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CCC=O)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• XLogP3: 0.6
• Topological Polar Surface Area: 74.6

Additional information on 2-Fluoro-3-(3-oxopropyl)mandelic acid

2-Fluoro-3-(3-Oxopropyl)Mandelic Acid: A Comprehensive Overview

2-Fluoro-3-(3-Oxopropyl)Mandelic Acid, also known by its CAS number CAS No. 1804249-17-9, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid found in various plants. The introduction of the fluoro and oxopropyl groups into the structure of mandelic acid has opened up new avenues for its application in drug development, material science, and analytical chemistry.

The chemical structure of 2-Fluoro-3-(3-Oxopropyl)Mandelic Acid consists of a benzene ring with a hydroxyl group at the meta position and a carboxylic acid group at the para position. The fluoro substituent at the ortho position and the oxopropyl group at the meta position introduce unique electronic and steric properties to the molecule. These modifications not only enhance the compound's stability but also make it highly versatile for various chemical reactions. Recent studies have demonstrated that this compound exhibits promising antioxidant and anti-inflammatory properties, making it a potential candidate for therapeutic applications.

The synthesis of CAS No. 1804249-17-9 involves a multi-step process that includes Friedel-Crafts acylation, nucleophilic substitution, and oxidation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards for pharmaceutical and industrial applications. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact.

In terms of applications, 2-Fluoro-3-(3-Oxopropyl)Mandelic Acid has shown potential in the development of novel drugs targeting chronic inflammatory diseases and oxidative stress-related conditions. Its ability to modulate cellular signaling pathways has been extensively studied using advanced techniques such as molecular docking and in vitro assays. Additionally, this compound has been utilized as a chiral building block in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity.

Recent advancements in computational chemistry have further enhanced our understanding of the electronic properties and reactivity of CAS No. 1804249-17-9. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals, which are critical for predicting its reactivity in various chemical transformations. These findings have been instrumental in designing more efficient synthetic routes and optimizing reaction conditions.

The safety profile of 2-Fluoro-3-(3-Oxopropyl)Mandelic Acid has also been evaluated through acute and chronic toxicity studies. Results indicate that it exhibits low toxicity at therapeutic concentrations, making it suitable for use in drug delivery systems. Furthermore, its biodegradability has been assessed under different environmental conditions, highlighting its potential as an eco-friendly alternative to traditional pharmaceutical agents.

In conclusion, CAS No. 1804249-17-9, or 2-Fluoro-3-(3-Oxopropyl)Mandelic Acid, represents a significant advancement in organic synthesis with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent research breakthroughs, position it as a key compound in the development of innovative solutions for healthcare and beyond.